molecular formula C16H18N2O2S B1670673 Dimethylenastron CAS No. 863774-58-7

Dimethylenastron

Cat. No. B1670673
CAS RN: 863774-58-7
M. Wt: 302.4 g/mol
InChI Key: RUOOPLOUUAYNPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dimethylenastron is a compound with the molecular formula C16H18N2O2S . It is also known by other names such as Eg5 Inhibitor III, Dimethylenastron, and 2,3,4,6,7,8-Hexahydro-4-(3-hydroxyphenyl)-7,7-dimethyl-2-thioxo-5(1H)-quinazolinone .


Molecular Structure Analysis

Dimethylenastron has a molecular weight of 302.4 g/mol . It has been found to bind the Eg5 motor domain with higher affinity . Moreover, it has been shown that Dimethylenastron could allosterically inhibit the motor domain ATPase of Eg5 by decreasing the rate of ADP release .


Chemical Reactions Analysis

Dimethylenastron is a potent, specific, and reversible inhibitor of the mitotic kinesin Eg5 . It has been found to prevent the growth of pancreatic and lung cancer cells more effectively by halting mitotic progression and triggering apoptosis .

Scientific Research Applications

Cancer Research

Dimethylenastron has been studied extensively in the field of cancer research. It is known to suppress human pancreatic cancer cell migration and invasion in vitro . This is achieved through the allosteric inhibition of mitotic kinesin Eg5 , a protein that plays a critical role in bipolar spindle assembly . This makes Dimethylenastron a potential candidate for pancreatic cancer chemotherapy .

Cell Division Studies

The mitotic kinesin Eg5, which Dimethylenastron inhibits, is crucial in the process of cell division . By studying the effects of Dimethylenastron on this protein, researchers can gain valuable insights into the mechanics of cell division and how it can be manipulated.

Drug Development

Dimethylenastron’s ability to inhibit Eg5 has made it a target for drug development. Its inhibitors have shown impressive anticancer activity in preclinical studies , making it a promising candidate for the development of new anticancer drugs.

Molecular Modeling

Dimethylenastron has been used in molecular modeling studies. For example, it has been shown that Dimethylenastron can allosterically inhibit the motor domain ATPase of Eg5 by decreasing the rate of ADP release . This provides valuable information for the design of new drugs targeting Eg5.

Synthesis of Novel Compounds

Dimethylenastron has been used as a base compound in the synthesis of novel compounds. For instance, a series of six novel Dimethylenastron analogs were synthesized through the Biginelli reaction . These new compounds showed stronger antiproliferative activity against the HeLa cell line compared to Dimethylenastron .

Cytotoxicity Studies

Dimethylenastron and its analogs have been used in cytotoxicity studies. These studies are crucial in determining the potential of these compounds as anticancer agents .

Safety and Hazards

Dimethylenastron is toxic and contains a pharmaceutically active ingredient . It is a moderate to severe irritant to the skin and eyes . Handling should only be performed by personnel trained and familiar with handling potent active pharmaceutical ingredients .

properties

IUPAC Name

4-(3-hydroxyphenyl)-7,7-dimethyl-2-sulfanylidene-3,4,6,8-tetrahydro-1H-quinazolin-5-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N2O2S/c1-16(2)7-11-13(12(20)8-16)14(18-15(21)17-11)9-4-3-5-10(19)6-9/h3-6,14,19H,7-8H2,1-2H3,(H2,17,18,21)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RUOOPLOUUAYNPY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CC2=C(C(NC(=S)N2)C3=CC(=CC=C3)O)C(=O)C1)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40469410
Record name Eg5 Inhibitor III, Dimethylenastron
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40469410
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

302.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Dimethylenastron

CAS RN

863774-58-7
Record name Eg5 Inhibitor III, Dimethylenastron
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40469410
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Dimethylenastron
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
Dimethylenastron
Reactant of Route 2
Dimethylenastron
Reactant of Route 3
Reactant of Route 3
Dimethylenastron
Reactant of Route 4
Dimethylenastron
Reactant of Route 5
Dimethylenastron
Reactant of Route 6
Dimethylenastron

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.